Cas no 946301-51-5 (4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione)

• Product Name: 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione
• CAS No: 946301-51-5
• MF: C₁₅H₁₆ClN₃OS₂
• MW: 353.89003944397
• CID: 5443713
• PubChem ID: 42585325
• Update Time: 2025-10-29

4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• [4-Amino-3-(4-chlorophenyl)-2,3-dihydro-2-thioxo-5-thiazolyl]-1-piperidinylmethanone
• (4-amino-3-(4-chlorophenyl)-2-thioxo-2,3-dihydrothiazol-5-yl)(piperidin-1-yl)methanone
• F3222-3022
• 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione
• AKOS001562265
• [4-amino-3-(4-chlorophenyl)-2-sulfanylidene-1,3-thiazol-5-yl]-piperidin-1-ylmethanone
• 946301-51-5

• Inchi： 1S/C15H16ClN3OS2/c16-10-4-6-11(7-5-10)19-13(17)12(22-15(19)21)14(20)18-8-2-1-3-9-18/h4-7H,1-3,8-9,17H2
• InChI Key： VVDSIPPIJNRJBM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=S)SC(=C1N)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 353.0423322g/mol
• Monoisotopic Mass: 353.0423322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.9±60.0 °C(Predicted)
• pka: 0.70±0.20(Predicted)

Additional information on 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione

Chemical Profile of 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione (CAS No. 946301-51-5)

4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of multiple functional groups, such as an amino group, a chlorophenyl moiety, and a piperidine carbonyl moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structure of 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione incorporates several key pharmacophores that are known to interact with biological targets. The thiazole ring itself is a core scaffold in many bioactive molecules, providing stability and facilitating interactions with enzymes and receptors. The amino group at the 4-position enhances the compound's solubility and reactivity, while the chlorophenyl group at the 3-position introduces lipophilicity and potential electronic effects that can modulate binding affinity. Additionally, the piperidine-1-carbonyl moiety at the 5-position adds another layer of complexity, potentially influencing both metabolic stability and binding interactions.

In recent years, there has been growing interest in thiazole derivatives as scaffolds for developing novel therapeutic agents. Studies have shown that modifications within the thiazole ring can significantly alter the pharmacological profile of these compounds. For instance, research has demonstrated that substituents at the 2- and 5-positions can influence the compound's ability to inhibit specific enzymes or interact with particular receptors. The 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione structure represents an advanced modification of the basic thiazole framework, incorporating multiple functional groups to optimize biological activity.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers aim to develop drugs that can modulate these pathways effectively. The amino group, chlorophenyl moiety, and piperidine carbonyl in 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione are strategically positioned to interact with the active sites of kinases, potentially leading to potent inhibition.

Furthermore, the compound's structure suggests it may have applications beyond kinase inhibition. The thiazole ring is known to be a versatile scaffold for antimicrobial agents due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The additional functional groups in this molecule may enhance its antimicrobial properties by improving binding affinity or increasing bioavailability. Preliminary studies have shown promising results when testing derivatives of this class against various bacterial strains.

The synthesis of 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the thiazole ring followed by functional group transformations such as substitution and condensation reactions. Advances in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like this one.

From a computational chemistry perspective, 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione has been subjected to various molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into how different parts of the molecule contribute to its binding affinity and selectivity. For example, molecular dynamics simulations have shown that the piperidine carbonyl moiety plays a crucial role in stabilizing interactions with certain protein targets.

In conclusion, 4-amino-3-(4-chlorophenyl)-5-(piperidine-1-carbonyl)-2,3-dihydro-1,3-thiazole-2-thione (CAS No. 946301-51) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a therapeutic agent or lead compound in drug discovery programs targeting kinases or other relevant biological pathways.